Cas no 97801-06-4 (1H-Imidazole-1-propanol, 2,4,5-trimethyl-)

• Product name: 1H-Imidazole-1-propanol, 2,4,5-trimethyl-
• CAS No: 97801-06-4
• MF: C₉H₁₆N₂O
• MW: 168.236
• CID: 4369953
• PubChem ID: 86131577

1H-Imidazole-1-propanol, 2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanol, 2,4,5-trimethyl-
• DTXSID901280848
• 2,4,5-Trimethyl-1H-imidazole-1-propanol
• 97801-06-4

• Inchi： InChI=1S/C9H16N2O/c1-7-8(2)11(5-4-6-12)9(3)10-7/h12H,4-6H2,1-3H3
• InChI Key： GJPIMOAVFVHMON-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 168.126263138Da
• Monoisotopic Mass: 168.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų
• XLogP3: 0.8